Cas no 58733-41-8 (benzoic acid, 2-bromo-5-methoxy-, ethyl ester)

• Product Name: benzoic acid, 2-bromo-5-methoxy-, ethyl ester
• CAS No: 58733-41-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 1612103
• PubChem ID: 43389585
• Update Time: 2025-04-21

benzoic acid, 2-bromo-5-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• LogP
• 2-bromo-5-methoxybenzoic acid ethyl ester
• benzoic acid, 2-bromo-5-methoxy-, ethyl ester
• ethyl 2-bromo-5-methoxybenzoate
• DB-338214
• 2-bromo-5-methoxy-benzoic acid ethyl ester
• MB03702
• CS-0365322
• SCHEMBL4882699
• 58733-41-8
• MFCD06204943
• starbld0034084
• AKOS008949273
• FPBWUXGHDYGRLL-UHFFFAOYSA-N

• Inchi： 1S/C10H11BrO3/c1-3-14-10(12)8-6-7(13-2)4-5-9(8)11/h4-6H,3H2,1-2H3
• InChI Key： FPBWUXGHDYGRLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(=O)OCC)OC

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53